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Compound of Interest

Compound Name: magnesium sulfate

Cat. No.: B10761503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural occurrence of

magnesium sulfate, its principal mineral forms, and the methodologies for its extraction and

purification. The information is intended to serve as a valuable resource for professionals in

research, scientific, and drug development fields who require a thorough understanding of the

sources and production of this critical compound.

Natural Occurrence of Magnesium Sulfate
Magnesium sulfate is a naturally occurring mineral found in various geological settings,

primarily as hydrated salts. As the second most abundant cation (Mg²⁺) and anion (SO₄²⁻) in

seawater, its presence is widespread. The formation of magnesium sulfate deposits is closely

linked to supergene processes and the evaporation of saline waters.

Principal Mineral Forms
Magnesium sulfate predominantly exists in hydrated crystalline forms. The most commercially

significant minerals are:

Epsomite (MgSO₄·7H₂O): Also known as heptahydrate, epsomite forms as encrustations and

efflorescences in limestone caves, on mine walls and timbers, and in evaporite deposits.[1] It

is colorless to white and readily soluble in water.[1]
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Kieserite (MgSO₄·H₂O): A monohydrate of magnesium sulfate, kieserite is common in

marine evaporite deposits.[2][3] It is a crucial raw material for the production of magnesium
sulfate fertilizers and other purified forms of the compound.[4][5]

Other, less common, hydrated forms include hexahydrite (MgSO₄·6H₂O), pentahydrite

(MgSO₄·5H₂O), and starkeyite (MgSO₄·4H₂O). Anhydrous magnesium sulfate (MgSO₄) is rare

in nature.

Geological Formations and Deposits
The primary sources of naturally occurring magnesium sulfate are:

Evaporite Deposits: These are sedimentary rock formations that result from the evaporation

of saline water bodies.[2] As water evaporates, dissolved minerals precipitate, forming layers

of salts. Significant kieserite deposits are found in locations such as the Stassfurt salt

deposits in Germany.[2][6][7]

Brines: Hypersaline bodies of water, such as the Great Salt Lake in Utah, USA, and the

Dead Sea, contain high concentrations of dissolved magnesium sulfate.[8] These brines

are a major source for commercial extraction.

Seawater: While at a lower concentration than brines, the vast volume of the oceans makes

seawater a virtually unlimited source of magnesium sulfate.[9]

Quantitative Occurrence of Magnesium Sulfate
The concentration of magnesium sulfate varies significantly depending on the source. The

following tables summarize typical compositions.
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Source Location Example
Magnesium Sulfate
(MgSO₄)
Concentration (g/L)

Reference

Seawater Average Ocean Water ~2.7 [10]

Natural Brine
Great Salt Lake (North

Arm)

~310 (total dissolved

solids, with MgSO₄ as

a major component)

[11]

Natural Brine Dead Sea

High concentration of

magnesium salts, with

specific MgSO₄ values

varying

[8]

Natural Brine Salt Lake Bittern

Mg²⁺ concentration of

80–96 g/L (can be

converted to MgSO₄)

[12]

Mineral
Deposit
Example

Typical MgSO₄
Content (%
w/w)

Associated
Minerals

Reference

Kieserite
Stassfurt,

Germany

High, often

intergrown with

other salts

Halite, Carnallite,

Anhydrite
[2][6][7]

Kieserite General

75% Magnesium

Sulfate

(equivalent from

15% Mg)

Chlorides (up to

2.5%)
[4]

Epsomite Evaporite Beds Variable
Melanterite,

Gypsum, Halite
[1]

Extraction and Purification of Magnesium Sulfate
The commercial production of magnesium sulfate involves several methods depending on the

raw material source. The goal is to isolate and purify the magnesium sulfate from other salts
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and impurities.

Extraction from Seawater and Brines
This method leverages the abundance of magnesium ions in saline waters. A common

industrial process involves the following steps:

Precipitation of Magnesium Hydroxide: An alkali, such as sodium hydroxide or calcium

hydroxide (lime), is added to the seawater or brine. This causes the precipitation of

magnesium hydroxide (Mg(OH)₂), which is insoluble in water.

MgCl₂ + Ca(OH)₂ → Mg(OH)₂↓ + CaCl₂

MgSO₄ + Ca(OH)₂ → Mg(OH)₂↓ + CaSO₄

Reaction with Sulfuric Acid: The precipitated magnesium hydroxide is then separated and

reacted with sulfuric acid (H₂SO₄) to form a magnesium sulfate solution.[13]

Mg(OH)₂ + H₂SO₄ → MgSO₄ + 2H₂O

Purification and Crystallization: The resulting magnesium sulfate solution is purified to

remove impurities like calcium. One effective method involves a two-step ethanol treatment.

The first addition of ethanol precipitates calcium sulfate, which is less soluble. After filtration,

a second addition of ethanol precipitates high-purity magnesium sulfate.[14][15] This

process can yield magnesium sulfate with a purity of up to 99.8% and a recovery efficiency

of 67%.[14][15] The purified solution is then concentrated and cooled to crystallize

magnesium sulfate heptahydrate (Epsom salt).

Extraction from Mineral Deposits
The extraction from kieserite is a relatively straightforward process:

Dissolution: The mined kieserite ore is dissolved in hot water.[5]

Purification: The solution is filtered to remove insoluble impurities.

Crystallization: The purified magnesium sulfate solution is cooled to allow for the

crystallization of magnesium sulfate heptahydrate. The crystals are then separated by
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centrifugation and dried.[5]

Magnesite (MgCO₃) and dolomite (CaMg(CO₃)₂) are carbonate minerals that can be used to

produce magnesium sulfate.

Calcination (for Magnesite): Magnesite is heated to produce magnesium oxide (MgO).

MgCO₃ → MgO + CO₂

Reaction with Sulfuric Acid: The magnesium oxide (or directly the dolomite) is reacted with

sulfuric acid to produce a magnesium sulfate solution.[15][16] When using dolomite,

calcium sulfate is also formed as a byproduct.[17]

MgO + H₂SO₄ → MgSO₄ + H₂O

CaMg(CO₃)₂ + 2H₂SO₄ → MgSO₄ + CaSO₄↓ + 2CO₂ + 2H₂O

Purification and Crystallization: The solution is filtered to remove any insoluble materials,

including calcium sulfate in the case of dolomite processing. The purified solution is then

crystallized to obtain magnesium sulfate heptahydrate.[16]

Purification by Recrystallization
For applications requiring very high purity, such as in the pharmaceutical industry, an additional

recrystallization step is often employed. This process involves dissolving the crystallized

magnesium sulfate in water, followed by a controlled cooling to form purer crystals, leaving

impurities behind in the mother liquor.[6]

Comparison of Extraction Methods
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Extraction
Method

Raw Material
Typical Purity
of Final
Product

Key
Advantages

Key
Disadvantages

Precipitation and

Acid Reaction
Seawater/Brines

Up to 99.8%[14]

[15]

Abundant and

low-cost raw

material.

Requires

significant

amounts of alkali

and acid.

Dissolution and

Crystallization
Kieserite

High purity

achievable with

recrystallization.

Simple and direct

process.

Dependent on

the availability

and quality of

kieserite

deposits.

Acid Reaction
Magnesite/Dolo

mite

High purity

achievable.

Utilizes common

carbonate

minerals.

Involves handling

of strong acids

and produces

byproducts (e.g.,

CO₂, CaSO₄).

Experimental Protocols
Accurate quantification of magnesium and sulfate is crucial for quality control in the production

of magnesium sulfate. The following are standard laboratory protocols for these analyses.

Complexometric Titration of Magnesium with EDTA
This method is used to determine the concentration of magnesium ions in a sample.

Principle: Ethylenediaminetetraacetic acid (EDTA) is a chelating agent that forms a stable,

water-soluble complex with magnesium ions. The endpoint of the titration is detected using an

indicator that changes color when all the magnesium has been complexed by the EDTA.

Reagents:

Standard EDTA Solution (0.05 M): Prepare by dissolving a known weight of disodium EDTA

dihydrate in deionized water.
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Buffer Solution (pH 10): Prepare by dissolving ammonium chloride in concentrated ammonia

solution and diluting with deionized water.

Eriochrome Black T Indicator: Prepare by grinding the indicator with sodium chloride.

Magnesium Ion Solution (for standardization): A standard solution of a known magnesium

salt concentration.

Procedure:

Standardization of EDTA Solution: a. Pipette a known volume of the standard magnesium ion

solution into an Erlenmeyer flask. b. Add the pH 10 buffer solution and a small amount of the

Eriochrome Black T indicator. The solution will turn wine-red. c. Titrate with the EDTA solution

until the color changes to a clear blue. d. Calculate the exact molarity of the EDTA solution.

Analysis of the Unknown Sample: a. Accurately weigh a sample of the magnesium sulfate-

containing material and dissolve it in deionized water. b. Pipette an aliquot of the sample

solution into an Erlenmeyer flask. c. Add the pH 10 buffer and Eriochrome Black T indicator.

d. Titrate with the standardized EDTA solution to the blue endpoint. e. Calculate the

percentage of magnesium in the sample.[12][13]

Gravimetric Determination of Sulfate
This method is used to determine the sulfate content by precipitating it as barium sulfate.

Principle: Barium chloride is added to a solution containing sulfate ions to precipitate insoluble

barium sulfate (BaSO₄). The precipitate is then filtered, washed, dried, and weighed. The mass

of the barium sulfate is used to calculate the amount of sulfate in the original sample.

Reagents:

Barium Chloride Solution (approx. 0.1 M): Dissolve barium chloride dihydrate in deionized

water.

Hydrochloric Acid (6 M): For acidification of the sample solution.

Silver Nitrate Solution: To test for the absence of chloride ions in the wash water.
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Procedure:

Sample Preparation: a. Accurately weigh a sample of the sulfate-containing material and

dissolve it in deionized water. b. Acidify the solution with hydrochloric acid.

Precipitation: a. Heat the sample solution to near boiling. b. Slowly add a slight excess of the

hot barium chloride solution while stirring continuously. This will form a white precipitate of

barium sulfate.

Digestion: a. Keep the solution hot (just below boiling) for about an hour to allow the

precipitate particles to grow larger, which facilitates filtration.

Filtration and Washing: a. Filter the hot solution through ashless filter paper. b. Wash the

precipitate with hot deionized water until the filtrate is free of chloride ions (test with silver

nitrate solution).

Drying and Weighing: a. Carefully transfer the filter paper containing the precipitate to a pre-

weighed crucible. b. Char the filter paper and ignite the precipitate in a muffle furnace at a

high temperature (e.g., 800 °C) until a constant weight is achieved. c. Cool the crucible in a

desiccator and weigh it accurately. d. Calculate the percentage of sulfate in the sample

based on the weight of the barium sulfate precipitate.[11]

Mandatory Visualizations
The following diagrams illustrate the key industrial processes for magnesium sulfate
production.
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Raw Material Preparation

Reaction Purification & Crystallization Final Product

Magnesite Ore (MgCO₃) Calcination Kiln Magnesium Oxide (MgO)

ReactorSulfuric Acid (H₂SO₄) Filtration
Crude MgSO₄ Solution

Crystallizer
Purified MgSO₄ Solution

Centrifuge
MgSO₄ Crystals

Dryer Magnesium Sulfate
Heptahydrate (MgSO₄·7H₂O)

Click to download full resolution via product page

Caption: Process flow diagram for the extraction of magnesium sulfate from magnesite ore.
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Caption: Process flow diagram for the extraction of high-purity magnesium sulfate from

seawater or brines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b10761503?utm_src=pdf-body-img
https://www.benchchem.com/product/b10761503?utm_src=pdf-body
https://www.benchchem.com/product/b10761503?utm_src=pdf-body-img
https://www.benchchem.com/product/b10761503?utm_src=pdf-body
https://www.benchchem.com/product/b10761503?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Perera, Y. (2016) Fertilizer Grade Magnesium Sulphate Production from Dolomite.
Department of Chemical and Process Engineering, University of Moratuwa, Moratuwa. -
References - Scientific Research Publishing [scirp.org]

2. Kieserite | mineral | Britannica [britannica.com]

3. fao.org [fao.org]

4. edu.rsc.org [edu.rsc.org]

5. zenodo.org [zenodo.org]

6. academic.oup.com [academic.oup.com]

7. mineralswim.com [mineralswim.com]

8. Magnesium sulfate - Wikipedia [en.wikipedia.org]

9. bg.copernicus.org [bg.copernicus.org]

10. ugspub.nr.utah.gov [ugspub.nr.utah.gov]

11. CN102030350B - A kind of method that takes salt lake magnesium chloride brine as raw
material to prepare magnesium sulfate heptahydrate - Google Patents [patents.google.com]

12. Preparation of Magnesium Sulfate salt MgSO4 from Seawater | Latakia University
Journal -Basic Sciences Series [journal.latakia-univ.edu.sy]

13. researchgate.net [researchgate.net]

14. quora.com [quora.com]

15. ekipmanimalati.com [ekipmanimalati.com]

16. researchgate.net [researchgate.net]

17. lyellcollection.org [lyellcollection.org]

To cite this document: BenchChem. [A Technical Guide to the Natural Occurrence and
Extraction of Magnesium Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10761503#natural-occurrence-and-extraction-of-
magnesium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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